molecular formula C11H8BrNO B8595488 5-Hydroxy-2-(4-bromophenyl)-pyridine

5-Hydroxy-2-(4-bromophenyl)-pyridine

Cat. No.: B8595488
M. Wt: 250.09 g/mol
InChI Key: PNMXVRCQSGUFTC-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

5-Hydroxy-2-(4-bromophenyl)-pyridine is a pyridine derivative characterized by a hydroxyl group at the 5-position and a 4-bromophenyl substituent at the 2-position of the pyridine ring. The bromine atom on the phenyl ring introduces steric bulk and electron-withdrawing effects, which may influence reactivity, solubility, and intermolecular interactions compared to non-halogenated analogs .

Properties

Molecular Formula

C11H8BrNO

Molecular Weight

250.09 g/mol

IUPAC Name

6-(4-bromophenyl)pyridin-3-ol

InChI

InChI=1S/C11H8BrNO/c12-9-3-1-8(2-4-9)11-6-5-10(14)7-13-11/h1-7,14H

InChI Key

PNMXVRCQSGUFTC-UHFFFAOYSA-N

Canonical SMILES

C1=CC(=CC=C1C2=NC=C(C=C2)O)Br

Origin of Product

United States

Comparison with Similar Compounds

Comparison with Similar Compounds

The following table summarizes key structural analogs and their distinguishing features:

Compound Name Substituents/Modifications Key Properties/Activities Reference ID
5-Hydroxy-2-(4-methylphenyl)pyridine 4-methylphenyl at position 2 Configuration determined via NMR (4RS, 5SR, 6RS); substituent effects on spatial arrangement and coupling constants
Pyridine analogs of 5-OH-DPAT Di-n-propylamino group at position 2 Dopaminergic activity (D2/D3 receptor binding); autoreceptor activation comparable to 5-OH-DPAT
BPIP 4-bromophenyl-methylimidazo-pyridine Potent BVDV inhibitor; inhibits viral replication at nM concentrations
2-(4-Bromophenyl)-5-methoxy-pyrrolo-pyridine 4-bromophenyl and methoxy groups on fused rings Synthetic intermediate; characterized by IR and NMR spectra
5-Bromo-2-(4-bromophenyl)pyridine Bromine at pyridine position 5 and phenyl Precursor for Au(III) complexes; used in catalytic applications

Structural and Electronic Effects

  • Substituent Position: The 2-position substitution (e.g., 4-bromophenyl in the target compound vs. di-n-propylamino in 5-OH-DPAT analogs) significantly impacts biological activity. For instance, 5-OH-DPAT analogs with bulkier substituents showed enhanced dopaminergic receptor binding .
  • Electron-Withdrawing Groups : The 4-bromophenyl group in the target compound may enhance stability and π-π stacking interactions compared to electron-donating groups (e.g., methyl in 5-hydroxy-2-(4-methylphenyl)pyridine) .

Spectroscopic Characterization

  • NMR studies on 5-hydroxy-2-(4-methylphenyl)pyridine () reveal that substituents at the phenyl ring (e.g., bromine vs. methyl) affect chemical shifts and coupling constants, particularly in the pyridine ring’s electronic environment .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.